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Compound of Interest

Compound Name: 1-Bromo-2-methylpentane

Cat. No.: B146034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide details the viable synthetic routes for the production of 1-Bromo-2-
methylpentane, a valuable alkyl halide intermediate in organic synthesis. Direct bromination of

2-methylpentane is not a regioselective method for producing the desired primary bromide due

to the inherent reactivity of alkanes in free-radical halogenation, which favors substitution at the

most substituted carbon. Therefore, this document focuses on indirect, more selective, multi-

step synthetic pathways.

Executive Summary
The synthesis of 1-Bromo-2-methylpentane from 2-methylpentane is most effectively

achieved through two primary indirect pathways. The first, and more direct, route involves the

conversion of the corresponding primary alcohol, 2-methylpentan-1-ol, to the target alkyl

bromide using a phosphorus-based brominating agent. The second, more complex route,

proceeds via an alkene intermediate, 2-methyl-1-pentene, which then undergoes anti-

Markovnikov hydrobromination. This guide provides a detailed examination of these

methodologies, including experimental protocols and relevant chemical principles.

Pathway 1: Bromination of 2-methylpentan-1-ol
This is the preferred and more straightforward synthetic route. It involves a nucleophilic

substitution reaction on a primary alcohol, which can be reliably converted to the corresponding

alkyl bromide with high yield and purity.
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Signaling Pathway Diagram
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Pathway 1: From 2-methylpentan-1-ol
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Pathway 2: From 2-methylpentane via Alkene
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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